N-(3-chlorobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-methoxybenzamide

• Molecular Formula: C19H20ClNO4S
• Molecular Weight: 393.9 g/mol
• IUPAC Name: N-[(3-chlorophenyl)methyl]-N-(1,1-dioxothiolan-3-yl)-4-methoxybenzamide
• InChI: InChI=1S/C19H20ClNO4S/c1-25-18-7-5-15(6-8-18)19(22)21(17-9-10-26(23,24)13-17)12-14-3-2-4-16(20)11-14/h2-8,11,17H,9-10,12-13H2,1H3
• InChI Key: FWACDJADLPMZHS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)N(CC2=CC(=CC=C2)Cl)C3CCS(=O)(=O)C3

Description

N-(3-chlorobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-methoxybenzamide is a benzamide derivative featuring a 3-chlorobenzyl group, a 4-methoxybenzamide moiety, and a 1,1-dioxidotetrahydrothiophen-3-yl (tetrahydrothiophene sulfone) substituent. While specific pharmacological data for this compound are unavailable in the provided evidence, structural analogs suggest its relevance in medicinal or agrochemical research due to modular substituent tuning .

Biological Activity

N-(3-chlorobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-methoxybenzamide is a complex organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. Its unique structure, which includes a chlorobenzyl moiety and a tetrahydrothiophene ring with a sulfone group, suggests various mechanisms of action that may be beneficial in therapeutic applications. This article reviews the biological activity of this compound, including its synthesis, mechanisms of action, and potential therapeutic applications.

• Molecular Formula : C21H18ClNO5S
• Molecular Weight : 431.89 g/mol
• CAS Number : 578722-29-9

The biological activity of N-(3-chlorobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-methoxybenzamide is primarily attributed to its interactions with various biological targets. Research indicates that compounds with similar structures often exhibit significant enzyme inhibition and receptor modulation:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in disease pathways, potentially affecting metabolic processes or signal transduction.
• Receptor Binding : It may interact with various receptors, including sigma receptors, which are implicated in neuroprotection and other physiological processes.

Cytotoxicity Studies

Cytotoxicity assays have demonstrated that compounds related to N-(3-chlorobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-methoxybenzamide can exhibit selective toxicity against cancer cell lines while sparing normal cells. For instance:

Compound	Cell Line	IC50 (µM)	Selectivity
B9	VMM917 (melanoma)	5.0	4.9-fold higher than normal cells
N-(3-chlorobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-methoxybenzamide	Various	TBD	TBD

Case Study 1: Anticancer Activity

In a study evaluating the anticancer properties of similar benzamide derivatives, it was found that these compounds could induce cell cycle arrest and apoptosis in melanoma cells. The mechanism involved downregulation of anti-apoptotic proteins and upregulation of pro-apoptotic factors.

Case Study 2: Neuroprotective Effects

Another study highlighted the neuroprotective effects of related compounds on neuronal cell lines subjected to oxidative stress. The results indicated that these compounds could significantly reduce cell death and promote neuronal survival through antioxidant mechanisms.

Comparison with Similar Compounds

Substituent Variations on the Benzyl Group

The benzyl group’s substitution pattern significantly impacts molecular properties:

• N-(3-bromobenzyl)-3-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-methoxybenzamide (CAS 862484-81-9): Substituent: Bromo at the 3-position of the benzyl group. Molecular Weight: 472.8 g/mol (vs. ~450–460 g/mol for the chloro analog). Impact: Bromine’s larger atomic radius and polarizability may alter binding affinity in biological systems compared to chlorine.

• 3-chloro-N-[4-(diethylamino)benzyl]-N-(1,1-dioxidotetrahydrothiophen-3-yl)benzamide (CAS 846065-55-2): Substituent: Diethylamino at the 4-position of the benzyl group. Impact: The basic diethylamino group increases solubility in aqueous environments, contrasting with the hydrophobic 3-chloro substituent. This modification could enhance bioavailability or alter target engagement .

Core Structure Modifications

• Chromene Carboxamide Derivatives (BH52026, CAS 872867-94-2): Core Structure: Chromene ring instead of benzamide. Molecular Weight: 445.9 g/mol.

Directing Group Comparisons

• N-(2-hydroxy-1,1-dimethylethyl)-3-methylbenzamide :
  • Directing Group : N,O-bidentate group.
  • Impact : While structurally distinct, this compound highlights the role of directing groups in metal-catalyzed reactions. The sulfone group in the target compound may similarly facilitate regioselective C–H functionalization, relevant in synthetic applications .

Structural and Functional Implications

Electronic Effects

• 4-Methoxybenzamide vs. Nitrobenzamide (e.g., 898405-32-8):
  • Methoxy groups are electron-donating, enhancing resonance stabilization of the benzamide core. In contrast, nitro groups (e.g., in derivatives) are strongly electron-withdrawing, which could reduce metabolic stability but improve binding to electron-rich targets .

Pharmacological Considerations

• Pesticide Analogs ():
  • Compounds like flutolanil (trifluoromethyl substituent) and cyprofuram (cyclopropane carboxamide) demonstrate the agrochemical relevance of benzamide derivatives. The target compound’s 3-chloro and 4-methoxy groups may confer selective herbicidal or fungicidal activity, though direct evidence is lacking .

Data Tables

Table 1: Key Structural Analogs and Properties

Compound Name	Substituents (Benzyl Group)	Core Structure	Molecular Weight (g/mol)	Notable Features
Target Compound	3-chloro	Benzamide	~450–460 (estimated)	Sulfone directing group
N-(3-bromobenzyl)-...-4-methoxybenzamide	3-bromo	Benzamide	472.8	Higher halogen atomic radius
3-chloro-N-[4-(diethylamino)benzyl]-...benzamide	4-diethylamino	Benzamide	Not reported	Enhanced solubility
BH52026 (Chromene derivative)	3-chloro	Chromene carboxamide	445.9	Planar conjugated system